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Compound of Interest

Compound Name: Decafluorobiphenyl

Cat. No.: B1670000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Decafluorobiphenyl (also known as perfluorobiphenyl) is a highly fluorinated aromatic

compound with the chemical formula C₁₂F₁₀.[1] Its unique properties, including exceptional

thermal stability, chemical inertness, and high dielectric strength, make it a valuable material in

various advanced applications.[2][3] These applications range from its use in the development

of fluorinated materials for electronics and aerospace to its role as a precursor in the

manufacture of high-performance fluoropolymers.[2] This technical guide provides an in-depth

overview of the primary synthetic routes and purification strategies for obtaining high-purity

decafluorobiphenyl.

Synthesis of Decafluorobiphenyl
The creation of the carbon-carbon bond between two perfluorinated phenyl rings is the central

challenge in synthesizing decafluorobiphenyl. The most established and widely utilized

methods include the Ullmann reaction, Suzuki-Miyaura coupling, and reactions involving

Grignard reagents.

Ullmann Reaction
The Ullmann reaction, a classic method for forming biaryl compounds, involves the copper-

mediated coupling of aryl halides.[4][5] It is a robust and frequently employed method for

producing decafluorobiphenyl from readily available halopentafluorobenzene precursors.[6]
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Reaction Pathway:

The reaction typically proceeds by coupling two molecules of a halopentafluorobenzene, such

as bromopentafluorobenzene or chloropentafluorobenzene, using activated copper powder at

elevated temperatures.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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